Cas no 2227818-99-5 ((3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid)

(3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid is a chiral phenolic compound featuring a β-hydroxy acid scaffold with two adjacent hydroxyl groups on the aromatic ring. Its stereospecific (S)-configuration at the C3 position enhances biological compatibility, while the catechol moiety confers potent antioxidant and metal-chelating properties. The β-hydroxy acid structure enables dual functionality as both a hydrogen bond donor/acceptor and a mild acid, making it valuable for pH-sensitive applications. This compound serves as a key intermediate in synthesizing bioactive molecules, particularly in pharmaceutical research for neurodegenerative and cardiovascular diseases due to its structural similarity to dopamine metabolites. Its polyhydroxylated nature also facilitates derivatization for polymer chemistry applications. The compound exhibits improved water solubility compared to non-hydroxylated analogs, enhancing its utility in aqueous systems.
(3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid structure
2227818-99-5 structure
Product Name:(3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid
CAS No:2227818-99-5
MF:C9H10O5
MW:198.172703266144
CID:5813042
PubChem ID:89390372
Update Time:2025-11-01

(3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid
    • 2227818-99-5
    • SCHEMBL14640249
    • EN300-1820856
    • Inchi: 1S/C9H10O5/c10-6-2-1-5(3-8(6)12)7(11)4-9(13)14/h1-3,7,10-12H,4H2,(H,13,14)/t7-/m0/s1
    • InChI Key: BUCQPWUTNDGEDF-ZETCQYMHSA-N
    • SMILES: O[C@@H](CC(=O)O)C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 198.05282342g/mol
  • Monoisotopic Mass: 198.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 98Ų

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(3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid Related Literature

Additional information on (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227818-99-5)

(3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227818-99-5) is a naturally occurring phenolic compound with significant biological and pharmacological potential. This compound, often associated with antioxidant properties and neuroprotective effects, has garnered attention in recent years due to its structural similarity to other bioactive molecules like dopamine and caffeic acid. Researchers are increasingly exploring its applications in nutraceuticals, cosmeceuticals, and functional foods, aligning with the growing consumer demand for natural and sustainable health solutions.

The compound's unique structure, featuring a 3,4-dihydroxyphenyl (catechol) group and a hydroxypropanoic acid moiety, contributes to its free radical scavenging capabilities. This makes it a promising candidate for combating oxidative stress, a key factor in aging and chronic diseases. Recent studies have also investigated its potential role in gut microbiota modulation, a hot topic in microbiome research. As consumers become more health-conscious, searches for "natural antioxidants for skin health" or "plant-derived neuroprotective agents" have surged, highlighting the relevance of this compound in modern science.

From a synthetic perspective, (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid can be derived from ferulic acid or caffeic acid through microbial fermentation or enzymatic conversion. This aligns with the industry's shift toward green chemistry and biocatalysis, addressing the demand for eco-friendly production methods. Its potential applications in sports nutrition (e.g., as a recovery aid) and cognitive health supplements further expand its commercial viability. Notably, its low toxicity profile and high bioavailability make it an attractive alternative to synthetic additives.

In the cosmetic industry, this compound is being studied for its anti-glycation and collagen-stabilizing effects, which are critical for anti-aging formulations. With the rise of "clean beauty" trends, consumers are actively searching for "natural ingredients to reduce wrinkles" or "plant-based skin brighteners," positioning this molecule as a potential game-changer. Its ability to inhibit tyrosinase activity also suggests utility in hyperpigmentation treatments, a concern for many skincare enthusiasts.

Future research directions for CAS No. 2227818-99-5 may include its role in metabolic syndrome management and cardiovascular health, areas where polyphenols have shown promise. As the scientific community continues to unravel its mechanisms, this compound could emerge as a cornerstone in precision nutrition and personalized medicine. Its compatibility with vegan and allergen-free product formulations further enhances its market potential in today's health-conscious landscape.

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